Cas no 155627-31-9 ((S)-3-Benzylpyrrolidine)

• Product Name: (S)-3-Benzylpyrrolidine
• CAS No: 155627-31-9
• MF: C₁₁H₁₅N
• MW: 161.120453
• CID: 4742178
• Update Time: 2020-10-14

(S)-3-Benzylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-3-Benzylpyrrolidine
• (3S)-3-Benzylpyrrolidine

• Inchi： 1S/C11H15N/c1-2-4-10(5-3-1)8-11-6-7-12-9-11/h1-5,11-12H,6-9H2/t11-/m1/s1
• InChI Key： HFBLCYZEOGXHDP-LLVKDONJSA-N
• SMILES： N1([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C1([H])[H]

Computed Properties

• Exact Mass: 161.120449g/mol
• Monoisotopic Mass: 161.120449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 161.24g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 12